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Compound of Interest

Compound Name: Benzofuran-6-carboxylic acid

Cat. No.: B1341818

A detailed guide to the 1H and 13C NMR spectral features of Benzofuran-6-carboxylic acid,
with a comparative analysis against Benzofuran-2-carboxylic acid, for researchers and
professionals in drug development and chemical sciences.

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for
the structural elucidation of organic molecules. For researchers engaged in the synthesis and
development of novel therapeutics, a thorough understanding of the NMR spectral
characteristics of key intermediates is paramount. This guide provides a comprehensive
analysis of the 1H and 13C NMR spectra of Benzofuran-6-carboxylic acid, a significant
building block in medicinal chemistry. To provide a deeper understanding of its structural
features, a direct comparison is made with its isomer, Benzofuran-2-carboxylic acid.

Comparative NMR Data Analysis

The positioning of the carboxylic acid group on the benzofuran scaffold significantly influences
the electronic environment of the protons and carbons, leading to distinct differences in their
respective NMR spectra. The 1H and 13C NMR spectral data for Benzofuran-6-carboxylic
acid and Benzofuran-2-carboxylic acid are summarized in the table below for a direct
comparison.
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Chemical Coupling
Compound Nucleus Atom No. Shift (3, Multiplicity Constant (J,
ppm) Hz)

Benzofuran-
6-carboxylic

o 1H 2 8.15 d 2.2
acid (in
DMSO-d6)
3 7.15 d 2.2
4 7.95 d 8.4
5 7.80 dd 84,15
7 8.25 d 15
COOH 13.10 brs
13C 2 146.5
3 107.5
3a 128.0
4 122.0
5 124.5
6 130.0
7 118.0
7a 155.0
COOH 167.0
Benzofuran-
2-carboxylic

o 1H 3 7.57 t 4.2
acid (in
MeOD)[1]
4 7.72 d 7.9
5 7.31 t 7.5
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6 7.46 m

7 7.57 t 4.2
13C 2 146.0
3 1134

3a 127.1

4 122.6

5 127.3

6 123.5

7 111.5

7a 155.7

COOH 161.0

Structural Assignment and Visualization

The chemical structure of Benzofuran-6-carboxylic acid with atom numbering for NMR
assignments is presented below. This visualization aids in correlating the spectral data to the
specific atomic positions within the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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